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Compound of Interest

Compound Name: 5-Chloro-2-nitrobenzamide

CAS No.: 40763-96-0

Cat. No.: B1631020 Get Quote

Technical Safety & Handling Guide: 5-Chloro-2-nitrobenzamide

Chemical Identity & Verification
CRITICAL ALERT: IDENTITY MISMATCH The request provided the chemical name 5-Chloro-
2-nitrobenzamide alongside CAS 55524-84-0. These two identifiers refer to completely

different substances.

Target Compound: 5-Chloro-2-nitrobenzamide (Primary focus of this guide).

Provided CAS (55524-84-0): Corresponds to 6-aminonaphthalene-1,3,5-trisulfonic acid.[1]

This guide is authored for the chemical name provided: 5-Chloro-2-nitrobenzamide.
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Property Specification

Chemical Name 5-Chloro-2-nitrobenzamide

Correct CAS No. 40763-96-0

Molecular Formula C₇H₅ClN₂O₃

Molecular Weight 200.58 g/mol

Structure

Benzene ring substituted with a nitro group (-

NO₂) at position 2, a chlorine (-Cl) at position 5,

and an amide group (-CONH₂) at position 1.[1]

[2][3][4][5]

Appearance Pale yellow to off-white solid

Melting Point 157–160 °C

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water.[3]

Hazard Identification & Risk Assessment
As a Senior Application Scientist, it is critical to look beyond the GHS codes to the implications

for your assay or synthesis workflow.

GHS Classification (29 CFR 1910.1200)
Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Eye Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)

Risk Profile & Mechanism[4][6]
Inhalation Risk: The compound is a fine solid. Dust generation during weighing is the primary

exposure vector. The nitro group suggests potential for methemoglobinemia upon high-level

systemic absorption, although this is less pronounced in benzamides compared to anilines.
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Reactivity: The amide bond is stable under neutral conditions but susceptible to hydrolysis in

strong acids or bases, releasing 5-chloro-2-nitrobenzoic acid and ammonia.[3]

Thermal Instability: Nitro compounds carry a risk of decomposition at high temperatures.

While not an explosive per se, bulk heating >200°C should be avoided.

Emergency Response Logic
The following decision tree outlines the immediate response protocols for laboratory incidents

involving 5-Chloro-2-nitrobenzamide.

INCIDENT DETECTED

Identify Incident Type

Eye/Skin Contact Inhalation (Dust) Spill / Release

Flush with water (15 min)
Remove contacts/clothing

Move to Fresh Air
Support Breathing

Wet Wipe / HEPA Vacuum
Avoid Dust Generation

Seek Medical Attention
(Show SDS)

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Caption: Decision logic for immediate incident mitigation. Priority is minimizing systemic

absorption via dust.

Handling, Storage, & Engineering Controls
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Standard Operating Procedure (SOP) for Synthesis
Setup
Objective: Safe preparation of a 100 mM stock solution in DMSO.

Engineering Controls:

Primary: Chemical Fume Hood (Face velocity 80–100 fpm).

Secondary: Balance enclosure if weighing <10 mg (static powders can disperse easily).

Personal Protective Equipment (PPE):

Gloves: Nitrile (0.11 mm minimum thickness). Break-through time is generally >480 min

for solid handling, but DMSO solutions require double-gloving or specific chemical-

resistant gloves (e.g., Butyl rubber) as DMSO enhances skin permeation of the solute.

Respiratory: N95 particulate respirator if handling open powder outside a hood (not

recommended).

Protocol:

Step 1: Calculate mass required. For 10 mL of 100 mM:

.

Step 2: Weigh solid into a tared scintillation vial inside the hood.

Step 3: Add DMSO slowly. The dissolution is endothermic; vortexing may be required.[3]

Step 4: Label with "Toxic/Irritant" and date.

Storage & Stability
Conditions: Store at 2–8 °C (refrigerated) to prevent slow hydrolysis or photochemical

degradation.

Container: Amber glass vials (light sensitive).
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Incompatibility: Strong oxidizing agents, strong bases (hydrolysis risk), and reducing agents

(reduction of nitro group to amine).

Synthesis & Degradation Pathways
Understanding the chemical origin helps in troubleshooting impurities. 5-Chloro-2-
nitrobenzamide is typically synthesized via the amidation of 5-chloro-2-nitrobenzoic acid

derivatives.

5-Chloro-2-nitrobenzoic Acid

Activation
(SOCl2 or Oxalyl Chloride)Reflux

Acid Chloride Amidation
(NH3 / NH4OH)

Nucleophilic Acyl Substitution 5-Chloro-2-nitrobenzamide
(Target)

Hydrolysis
(Strong Base/Acid)

Storage Failure
(Moisture + Heat)

Reverts to Acid

Click to download full resolution via product page

Caption: Synthetic route via acid chloride and potential degradation pathway back to the parent

acid.

Application Note: In drug discovery, this scaffold is often used as an intermediate for PARP

inhibitors or antitubercular agents. If your LC-MS shows a peak at M-17 (loss of NH3) or M+1

(acid form), it indicates hydrolysis due to improper storage or wet solvents [1, 2].[3]

Toxicological & Ecological Information
Toxicological Profile

Acute Toxicity: Data is limited for this specific isomer, but structurally related nitrobenzamides

exhibit moderate oral toxicity (LD50 Rat ~500–2000 mg/kg).

Carcinogenicity: Not listed by IARC, NTP, or OSHA. However, nitroaromatics are often

flagged for genotoxicity screening (Ames test) in early drug development due to potential

metabolic reduction to hydroxylamines.

Metabolism: Likely metabolized via nitro-reduction (to 5-chloro-2-aminobenzamide) or amide

hydrolysis.
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Ecological Impact
Aquatic Toxicity: Nitroaromatics are generally poorly biodegradable and can be toxic to

aquatic life with long-lasting effects (Category 3 or 2 depending on specific logP).[3]

Disposal: Do not release into drains. Incineration with afterburner and scrubber is the

required disposal method to manage nitrogen oxide (NOx) and hydrochloric acid (HCl)

emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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